Cas no 1804100-45-5 (Ethyl 5-nitro-4-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-nitro-4-(trifluoromethyl)picolinate
• CAS No: 1804100-45-5
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4908362
• Update Time: 2025-06-14

Ethyl 5-nitro-4-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-nitro-4-(trifluoromethyl)picolinate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-8(15)6-3-5(9(10,11)12)7(4-13-6)14(16)17/h3-4H,2H2,1H3
• InChI Key： PUWRRRLYLAYPKJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-nitro-4-(trifluoromethyl)picolinate

Comprehensive Overview of Ethyl 5-nitro-4-(trifluoromethyl)picolinate (CAS No. 1804100-45-5)

Ethyl 5-nitro-4-(trifluoromethyl)picolinate (CAS No. 1804100-45-5) is a specialized picolinate derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique nitro and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining an ethyl ester with a picolinate backbone, offers versatility in applications ranging from drug discovery to advanced material design.

In recent years, the demand for fluorinated compounds like Ethyl 5-nitro-4-(trifluoromethyl)picolinate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential role as a building block for bioactive molecules, especially in the development of antimicrobial agents and enzyme inhibitors. The nitro group in this compound is often explored for its electron-withdrawing properties, which can influence the reactivity of adjacent functional groups in synthetic pathways. Meanwhile, the trifluoromethyl group is prized for its ability to improve metabolic stability and membrane permeability in drug candidates.

The synthesis of Ethyl 5-nitro-4-(trifluoromethyl)picolinate typically involves multi-step reactions, including nitration and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, ensuring it meets the stringent standards required for research and industrial applications.

From an environmental and sustainability perspective, the use of Ethyl 5-nitro-4-(trifluoromethyl)picolinate aligns with the growing trend toward green chemistry. Innovations in solvent-free reactions and biodegradable catalysts are being explored to minimize the ecological footprint of its production. This focus on sustainability resonates with the broader scientific community's commitment to reducing hazardous waste and energy consumption in chemical manufacturing.

In the context of market trends, Ethyl 5-nitro-4-(trifluoromethyl)picolinate is part of a larger family of high-value fine chemicals driving innovation in life sciences. Its applications extend to crop protection formulations, where its structural features contribute to the efficacy of pesticides and herbicides. The compound's compatibility with nanotechnology also opens doors for its use in smart materials and drug delivery systems, addressing contemporary challenges in precision medicine and sustainable agriculture.

For researchers and industry professionals seeking reliable data on CAS No. 1804100-45-5, it is essential to consult peer-reviewed journals and patent databases. The compound's safety profile, handling guidelines, and storage conditions are well-documented, emphasizing its role as a non-hazardous intermediate in controlled environments. As the scientific community continues to explore its potential, Ethyl 5-nitro-4-(trifluoromethyl)picolinate remains a cornerstone in the advancement of functionalized heterocycles and specialty chemicals.